N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-isopropyl-3-thiophenecarboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C16H17NO3S/c1-10(2)15-7-11(9-21-15)16(18)17-12-3-4-13-14(8-12)20-6-5-19-13/h3-4,7-10H,5-6H2,1-2H3,(H,17,18)
• InChI Key: QBLKVVYOLJRXCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-isopropyl-3-thiophenecarboxamide, also known as DIBTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It belongs to the class of benzodioxinyl amides and is known for its unique properties that make it a valuable tool in various research fields.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-isopropyl-3-thiophenecarboxamide works by binding to specific enzymes and receptors in the body, inhibiting their activity and modulating various biochemical pathways. It has been found to be particularly effective in inhibiting the activity of kinases, which play a crucial role in various physiological processes, including cell growth, division, and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, depending on the specific enzymes and receptors it targets. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve glucose metabolism in diabetic patients. It has also been found to have neuroprotective effects, making it a potential therapy for neurodegenerative diseases such as Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-isopropyl-3-thiophenecarboxamide is its high potency and specificity, which makes it a valuable tool in various lab experiments. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and dosing to ensure its safety in lab experiments.

Future Directions

There are several potential future directions for the use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-isopropyl-3-thiophenecarboxamide in scientific research. One area of interest is in the development of new cancer therapies, as this compound has been found to be effective in inhibiting the growth and proliferation of cancer cells. Another area of interest is in the study of neurodegenerative diseases, as this compound has been found to have neuroprotective effects. Additionally, there is potential for the use of this compound in the development of new drugs and therapies for other diseases, including diabetes and inflammation. Further research is needed to fully explore the potential applications of this compound in these areas.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-isopropyl-3-thiophenecarboxamide has been extensively studied for its applications in scientific research. It has been found to be an effective inhibitor of various enzymes and receptors, making it a valuable tool in the study of biochemical pathways and physiological processes. It has also been used in the development of new drugs and therapies for various diseases, including cancer, diabetes, and Alzheimer's.